Intermolecular rhodium-catalyzed [2 + 2 + 2] carbocyclization reactions of 1,6-enynes with symmetrical and unsymmetrical alkynes†
Chemical Communications Pub Date: 2005-07-07 DOI: 10.1039/B505383H
Abstract
The crossed intermolecular rhodium-catalyzed [2 + 2 + 2] carbocyclization of carbon and heteroatom tethered 1,6-enynes can be accomplished with symmetrical and unsymmetrical
![Graphical abstract: Intermolecular rhodium-catalyzed [2 + 2 + 2] carbocyclization reactions of 1,6-enynes with symmetrical and unsymmetrical alkynes](http://scimg.chem960.com/usr/1/B505383H.jpg)
![Intermolecular rhodium-catalyzed [2 + 2 + 2] carbocyclization reactions of 1,6-enynes with symmetrical and unsymmetrical alkynes†](https://scimg.chem960.com/usr/1/B505383H.jpg)
Recommended Literature
- [1] Inorganic analysis
- [2] Dual LSPR of Au/W18O49 heterostructures for upconversion enhancement and application of molecular detection†
- [3] Mesoionic bora-tetraazapentalenes – fully reversible two step redox systems†
- [4] British Engineering Standards
- [5] Enhanced fluorescent resonant energy transfer of DNA conjugates complexed with surfactants and divalent metal ions†
- [6] Synthesis and reactions of chiral clusters containing an SRuCoMo core
- [7] Capturing a dynamically interacting inhibitor by paramagnetic NMR spectroscopy†
- [8] Deuterium isotope effects in the polyatomic reaction of O(1D2) + CH4 → OH + CH3†
- [9] The planimetric analysis of alloys, and the structure of phosphor-copper
- [10] A convenient synthesis of functionalized tetraphenylchlorins